Developing NiMoO4-based multifunctional cathode for hybrid zinc battery†
Chemical Communications Pub Date: 2023-02-07 DOI: 10.1039/D2CC06413H
Abstract
Herein, we developed a multifunctional cathode (Co-NiMoO4/NF) based on nickel molybdate nanowires grown on Ni foam (NiMoO4/NF) for a hybrid zinc-nickel (Zn–Ni) and zinc-air (Zn–Air) battery. NiMoO4/NF demonstrated a high capacity and good rate capability in the Zn–Ni battery. The subsequent coating of the Co-based oxygen catalyst resulted in the Co-NiMoO4/NF and enabled the battery to exhibit the advantages of both batteries.
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